Cas no 19456-19-0 (hexahydro-1,3,2-benzodioxathiole 2-oxide)

hexahydro-1,3,2-benzodioxathiole 2-oxide structure
19456-19-0 structure
Product Name:hexahydro-1,3,2-benzodioxathiole 2-oxide
CAS No:19456-19-0
MF:C6H10O3S
MW:162.206800937653
CID:1386910
PubChem ID:29610
Update Time:2025-04-20

hexahydro-1,3,2-benzodioxathiole 2-oxide Chemical and Physical Properties

Names and Identifiers

    • hexahydro-1,3,2-benzodioxathiole 2-oxide
    • 3a,4,5,6,7,7a-hexahydrobenzo[d][1,3,2]dioxathiole 2-oxide
    • Hexahydro-1,3,2-benzodioxathiole 2-oxide, trans-
    • trans-1,2-Cyclohexylene sulfite
    • SCHEMBL418727
    • FKYAVRCOLQKIBY-UHFFFAOYSA-N
    • 1,2-CYCLOHEXANEDIOL, CYCLIC SULFITE, (E)-
    • 19456-19-0
    • DTXSID30941199
    • Hexahydro-2H-1,3,2lambda~4~-benzodioxathiol-2-one
    • 1,2-Cyclohexanediol, cyclic sulfite, trans-
    • Inchi: 1S/C6H10O3S/c7-10-8-5-3-1-2-4-6(5)9-10/h5-6H,1-4H2
    • InChI Key: FKYAVRCOLQKIBY-UHFFFAOYSA-N
    • SMILES: S1(=O)OC2CCCCC2O1

Computed Properties

  • Exact Mass: 162.0351
  • Monoisotopic Mass: 162.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 35.53
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